Cas no 6100-20-5 (Oxalic Acid Potassium Salt Dihydrate)

• Product Name: Oxalic Acid Potassium Salt Dihydrate
• CAS No: 6100-20-5
• MF: C₄H₇KO₁₀
• MW: 254.190683603287
• MDL: MFCD00150443
• CID: 46401
• PubChem ID: 24881924
• Update Time: 2025-04-18

Oxalic Acid Potassium Salt Dihydrate Chemical and Physical Properties

Names and Identifiers

• Potassium trihydrogen dioxalate dihydrate
• Potassium tetraoxalate
• Potassium Trihydrogen Oxalate
• Oxalic Acid Potassium Salt Dihydrate
• Potassium tetraoxalate dihydrate
• octapotassium,oxalate,dihydrate
• Oxalic Acid Potassiu
• Potassium Tetroxalate Dihydrate
• Oxalic acid
• Oxalic acid heMipotassiuM salt
• PotassiuM trihydrogen dioxalate
• PotassiuM Trihydrogen Dioxalate Dihydrate [for DeterMination of pH]
• Sal acetosella
• Salt of sorrel
• Oxalic Acid Hemipotassium Salt Dihydrate
• POTASSIUMTRIHYDROGENDIOXALATEDIHYDRATE
• Oxalic acid, potassium salt dihydrate, 99%, extra pure
• Potassium;hydron;oxalate;dihydrate
• MFCD00150443
• 6100-20-5
• Ethanedioic Acid Potassium Salt Hydrate; Potassium Oxalate Dihydrate; Potassium Oxalate Dihydrate; Potassium Tetroxalate Dihydrate; Oxalic Acid Hemipotassium Salt

• MDL： MFCD00150443
• Inchi： 1S/2C2H2O4.K.2H2O/c2*3-1(4)2(5)6;;;/h2*(H,3,4)(H,5,6);;2*1H2/q;;+1;;/p-1
• InChI Key： KPFHSTZUXXJAES-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(=O)O)=O.OC(C(=O)O)=O.O.O

Computed Properties

• Exact Mass: 253.96800
• Monoisotopic Mass: 217.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: Anhydrous crystalline or white crystalline powder.
• Density: 1,84 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: 1.7 (12.6g/l, H2O, 25℃)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 170.49000
• LogP: -3.15210
• Solubility: Soluble in water. Slightly soluble in alcohol.
• Sensitiveness: Sensitive to humidity
• Merck: 7689
• Vapor Pressure: No data available

Oxalic Acid Potassium Salt Dihydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：1
• Hazard Category Code： R21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Other Chemical Reagents